Cas no 1805153-75-6 (3-(Chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-methanol)

• Product Name: 3-(Chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-methanol
• CAS No: 1805153-75-6
• MF: C₉H₇ClF₅NO₂
• MW: 291.602399110794
• CID: 4846959
• Update Time: 2025-06-13

3-(Chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-methanol

• Inchi： 1S/C9H7ClF5NO2/c10-1-5-6(8(11)12)16-2-4(3-17)7(5)18-9(13,14)15/h2,8,17H,1,3H2
• InChI Key： YLTYJQGXMJUAHF-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=NC=C(CO)C=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 266
• XLogP3: 2.2
• Topological Polar Surface Area: 42.4

Additional information on 3-(Chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-methanol

Comprehensive Overview of 3-(Chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-methanol (CAS No. 1805153-75-6)

The compound 3-(Chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-methanol (CAS No. 1805153-75-6) is a highly specialized fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. Its unique molecular structure, featuring a chloromethyl, difluoromethyl, and trifluoromethoxy groups, makes it a valuable intermediate in the synthesis of advanced bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its versatility and the growing demand for fluorine-containing compounds in drug discovery and crop protection.

One of the key reasons for the rising popularity of 3-(Chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-methanol is its role in the development of next-generation pharmaceuticals. Fluorinated compounds are known for their ability to enhance the metabolic stability, bioavailability, and binding affinity of drug molecules. This compound, with its multiple fluorine atoms, is particularly attractive for designing targeted therapies and small-molecule inhibitors. Recent studies have highlighted its potential in addressing challenges related to drug resistance and selective enzyme inhibition, topics that are currently trending in biomedical research.

In the agrochemical sector, 3-(Chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-methanol is gaining attention as a precursor for novel pesticides and herbicides. The incorporation of fluorine atoms into agrochemicals has been shown to improve their efficacy, environmental stability, and target specificity. With the global push toward sustainable agriculture and reduced chemical load, this compound aligns well with the industry's need for high-performance yet eco-friendly solutions. Farmers and agronomists are increasingly searching for compounds that can deliver higher crop yields while minimizing ecological impact.

The synthesis and characterization of 3-(Chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-methanol require advanced organic chemistry techniques, including multi-step fluorination and selective functionalization. Laboratories specializing in custom synthesis and contract research are often inquired about its availability and scalable production methods. The compound's CAS No. 1805153-75-6 serves as a critical identifier for procurement and regulatory compliance, making it a frequently searched term in chemical databases and supplier catalogs.

From a commercial perspective, the demand for 3-(Chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-methanol is expected to grow alongside advancements in precision medicine and green chemistry. Companies involved in fine chemicals and specialty intermediates are actively exploring its applications, driven by client inquiries about cost-effective synthesis routes and bulk availability. Additionally, the compound's relevance to high-throughput screening and combinatorial chemistry further underscores its importance in modern research and development.

In conclusion, 3-(Chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-methanol (CAS No. 1805153-75-6) represents a cutting-edge chemical entity with broad applicability across life sciences and material innovation. Its alignment with current trends such as fluorine chemistry, sustainable agrochemicals, and drug discovery ensures its continued relevance in scientific and industrial circles. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.